(3R)-3-Aminoazetidin-2-one hydrochloride

• IUPAC Name: (3R)-3-aminoazetidin-2-one;hydrochloride
• InChI: InChI=1S/C3H6N2O.ClH/c4-2-1-5-3(2)6;/h2H,1,4H2,(H,5,6);1H/t2-;/m1./s1
• InChI Key: MMQKOEIHXUWTTQ-HSHFZTNMSA-N
• Canonical SMILES: C1C(C(=O)N1)N.Cl
• Isomeric SMILES: C1[C@H](C(=O)N1)N.Cl
• Molecular Formula: C3H7ClN2O
• Molecular Weight: 122.55 g/mol
• CAS RN: 2227199-00-8

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

• Inhibition of Human Leukocyte Elastase : The (3R)- and (3S)-N-(2-chloromethylphenyl)-3-bromo-3-fluoroazetidin-2-ones were synthesized and found to be irreversible inhibitors of human leukocyte elastase (HLE). These compounds were shown to have a significant effect on the partition ratio, indicating their potential in therapeutic applications (Doucet et al., 1997).

• Potential Elastase Inhibitors : A study synthesized 1-alkoxycarbonyl-3-bromoazetidin-2-ones and evaluated them as potential elastase inhibitors. These compounds were found to behave as transient inhibitors of the enzyme (Beauve et al., 1999).

• Synthesis of 3-Amino-3-Vinylpropanoic Acid : This study focused on the synthesis of 3-amino-3-vinylpropanoic acid hydrochloride from 4-acetoxyazetidin-2-one. The findings contribute to the understanding of the synthesis and conversion processes in chemical research (Cheung & Shoolingin‐Jordan, 1997).

• Bioisosteric Modification for Antidepressant Development : A study exploring 3-aminoazetidine derivatives for broad-spectrum antidepressant development highlighted the potential of these compounds in targeting neurotransmitter reuptake. The research identified specific compounds as candidates for further studies in this area (Han et al., 2014).

• Study of NAAA Inhibitors : Research on 3-aminoazetidin-2-one derivatives led to the identification of potent and selective inhibitors of intracellular N-acylethanolamine-hydrolyzing acid amidase (NAAA). This has implications for the treatment of pain and inflammation (Nuzzi et al., 2016).

• Synthesis of N-Protected Alkyl 3-Aminoazetidine-2-Carboxylic Esters : This study developed a facile approach to synthesize a new class of biologically interesting beta-amino esters, furthering the understanding of their chemical properties (Kiss et al., 2007).

• Discovery of Cholesterol Absorption Inhibitor : Research led to the discovery of a potent, orally active inhibitor of cholesterol absorption, showcasing the application of azetidinone derivatives in the development of therapeutic agents (Rosenblum et al., 1998).

• NAAA Inhibitors for Systemic Administration : Another study synthesized N-(2-oxoazetidin-3-yl)amides as a novel class of NAAA inhibitors with improved physicochemical properties, suitable for systemic administration (Fiasella et al., 2014).

Mechanism of Action

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Safety and Hazards

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Future Directions

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